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Compound of Interest

Compound Name: (E)-5-Tetradecene

Cat. No.: B196200

Essential Safety and Handling Guide for (E)-5-
Tetradecene

This guide provides immediate, essential safety and logistical information for handling (E)-5-
Tetradecene in a laboratory setting. The following procedures are designed to ensure the
safety of researchers, scientists, and drug development professionals by outlining operational
and disposal plans.

(E)-5-Tetradecene is a long-chain alkene. While specific safety data for this compound is
limited, the following guidance is based on information for the closely related and structurally
similar compound, 1-Tetradecene, and general best practices for handling volatile and
flammable organic compounds.

Chemical and Physical Properties

A summary of the known physical and chemical properties of (E)-5-Tetradecene and the
related 1-Tetradecene are provided below for reference. This data is crucial for understanding
the substance's behavior and potential hazards.
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Property (E)-5-Tetradecene 1-Tetradecene
Molecular Formula C14H28[1][2][3] C14H28

Molecular Weight ~196.37 g/mol [1][2][3][4] 196.37 g/mol
Appearance Liquid Liquid

Boiling Point ~250 °C[1] 252 - 254 °C

Melting Point Not available 55°C

Flash Point Not available 102 °C (closed cup)
Density ~0.8 g/cm?3 at 20 °C[1] 0.762 g/cm? at 20 °C

S 0.0139 mg/L @ 25 °C _
Solubility in Water ) Not available
(estimated)[5]

Autoignition Temperature Not available 235 °CJ6]

Lower: 0.5 %(V), Upper: 6.5 %
V)

Explosive Limits Not available

Hazard Identification and Personal Protective
Equipment (PPE)

(E)-5-Tetradecene should be handled with care, assuming it presents hazards similar to other
alkenes. The primary hazards include flammability and potential aspiration toxicity.

Hazard Statements:
e H304: May be fatal if swallowed and enters airways.[7][8]
» Repeated exposure may cause skin dryness or cracking.[6]

Recommended Personal Protective Equipment (PPE):
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PPE Type

Specification

Purpose

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile, Neoprene).[9]

To prevent skin contact.

Eye/Face Protection

Safety glasses with side
shields or chemical safety
goggles. A face shield may be
necessary if there is a splash
hazard.[9][10]

To protect eyes and face from

splashes.

Skin and Body Protection

Laboratory coat, long pants,
and closed-toe shoes. For
larger quantities or in case of
splash risk, chemical-resistant
coveralls or an apron should

be worn.[9]

To prevent skin exposure.

Respiratory Protection

Not typically required for small-
scale laboratory use with
adequate ventilation. If vapors
are not adequately controlled,
a NIOSH-approved respirator
with organic vapor cartridges
should be used.[11]

To prevent inhalation of

vapors.

Experimental Protocols: Handling, Storage, and

Disposal

Handling:

o Ventilation: Always handle (E)-5-Tetradecene in a well-ventilated area, preferably within a

chemical fume hood.[11]

» Avoid Ignition Sources: Keep away from open flames, sparks, and hot surfaces.[11] This

compound is combustible and its vapors can form explosive mixtures with air upon intense

heating.
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e Grounding: For transfers of larger quantities, ensure containers are properly grounded to
prevent static discharge.

e Personal Hygiene: Avoid contact with skin, eyes, and clothing. Do not breathe vapors. Wash
hands thoroughly after handling.

Storage:
« Container: Store in a tightly closed, original container.
o Conditions: Keep in a cool, dry, and well-ventilated area.[11]

e Incompatibilities: Store away from strong oxidizing agents, strong acids, and strong bases.
[11]

 Inert Atmosphere: For long-term storage or to maintain purity, consider storing under an inert
gas as the material may be air-sensitive.

Disposal:

o Waste Classification: This material, if disposed of, may be considered a hazardous waste.
Consult local, state, and federal regulations for proper disposal.

» Disposal Method: Dispose of contents and container to an approved waste disposal plant.
Do not mix with other waste. Do not allow to enter drains or waterways.

o Container Disposal: Handle uncleaned containers as you would the product itself.

Emergency Procedures
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Emergency Situation Procedure

Take off immediately all contaminated clothing.
Skin Contact Rinse skin with plenty of water/shower. If

irritation persists, seek medical attention.

Rinse cautiously with water for several minutes.
Eye Contact Remove contact lenses, if present and easy to

do. Continue rinsing. Seek medical attention.

Move person to fresh air. If not breathing, give
Inhalation artificial respiration.[6] If symptoms persist, call

a physician.

Do NOT induce vomiting. Call a physician or

poison control center immediately.[6] If vomiting

Ingestion -
occurs naturally, have the victim lean forward to
reduce the risk of aspiration.
Use dry chemical, carbon dioxide (CO2), or
E foam to extinguish. Wear self-contained
ire

breathing apparatus (SCBA) and full protective
gear.[11]

Ensure adequate ventilation. Remove all
) sources of ignition. Absorb spill with inert
Accidental Release ) _
material (e.g., sand, earth, vermiculite) and

place in a suitable container for disposal.

Workflow for Handling (E)-5-Tetradecene

Caption: Workflow for the safe handling of (E)-5-Tetradecene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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